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Compound of Interest

Compound Name: Deoxylapachol

Cat. No.: B151955 Get Quote

Deoxylapachol, a naturally occurring 1,4-naphthoquinone, is recognized for its cytotoxic,

antifungal, and anticancer properties.[1][2] Due to its hazardous nature, including being harmful

if swallowed and very toxic to aquatic life with long-lasting effects, it is imperative that

researchers, scientists, and drug development professionals adhere to strict safety and

disposal protocols.[3] This guide provides essential, step-by-step procedures for the safe

handling and proper disposal of deoxylapachol waste.

Immediate Safety and Handling Precautions
Before handling deoxylapachol, ensure that all appropriate personal protective equipment

(PPE) is used to minimize exposure. Handle the compound in a well-ventilated area, preferably

within a fume hood, to avoid the formation and inhalation of dust or aerosols.[4][5]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3][4]

Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.

[3][4]

Body Protection: Wear impervious, fire/flame-resistant clothing and a lab coat.[3][4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4]
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An accessible safety shower and eye wash station should be available in the immediate work

area.[3]

Accidental Release and Spill Management
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[3][4]

Remove all sources of ignition.[4] The following steps should be taken to contain and clean up

the spill:

Avoid Dust Formation: Do not create dust from powdered deoxylapachol.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or water courses, as it is very toxic to aquatic life.[3][4]

Absorption: For solutions, absorb the spill with a finely-powdered, liquid-binding material

such as diatomite or universal binders.[3][5]

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces.

Use spark-proof tools for collection.[4]

Decontamination: Scrub contaminated surfaces and equipment with alcohol.[3][5]

Disposal: Place all contaminated materials into a suitable, closed, and clearly labeled

container for disposal at an approved waste facility.[3][4]

Deoxylapachol Disposal Protocol
The primary method for deoxylapachol disposal is through an approved hazardous waste

disposal plant.[3] Do not dispose of deoxylapachol down the drain or in regular waste

streams.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all deoxylapachol waste, including unused product, contaminated

materials (e.g., gloves, absorbent pads), and rinsed containers, in a designated and properly

sealed waste container.
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Labeling: Clearly label the container with "Hazardous Waste" and include the chemical name

"Deoxylapachol."

Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids, alkalis, and oxidizing agents, until it can be

collected for disposal.[3]

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed hazardous waste management company. The material may be incinerated under

controlled conditions in an approved incinerator.[6]

Regulatory Compliance: Ensure all disposal activities comply with local, regional, and

national environmental regulations.[6]

Data Summary: Hazard and Disposal Information
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Property Information Citation

Chemical Formula C₁₅H₁₄O₂ [1]

Molecular Weight 226.27 g/mol [1]

CAS Number 3568-90-9 [4]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[3]

Precautionary Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P391: Collect spillage.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[3]

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant. Incineration under

controlled conditions may be

used.

[3][6]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[3]

Mandatory Visualizations
Deoxylapachol Disposal Workflow
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The following diagram illustrates the logical workflow for the proper handling and disposal of

deoxylapachol waste in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of deoxylapachol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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